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Compound of Interest

Compound Name: 2-Fluoro-6-iodobenzonitrile

Cat. No.: B108612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-

Fluoro-6-iodobenzonitrile, a key intermediate in pharmaceutical and organic synthesis. The
information is presented to support research and development activities where this compound
is utilized.

Core Physical and Chemical Data

2-Fluoro-6-iodobenzonitrile is an aromatic compound noted for its unique reactivity, which is
imparted by the presence of both fluorine and iodine substituents on the benzonitrile ring.[1][2]
This dual halogenation makes it a versatile building block in the synthesis of complex organic
molecules, particularly in the development of novel pharmaceuticals and agrochemicals.[1]

Quantitative Physical Properties

The following table summarizes the key physical and chemical properties of 2-Fluoro-6-

iodobenzonitrile.
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Property Value Source(s)
CAS Number 79544-29-9 [11[3]
Molecular Formula CsHsFIN [1][3]
Molecular Weight 247.01 g/mol [11[3114]
Melting Point 49-55 °C [11[41[5][6]
Boiling Point (Predicted) 271.3+25.0°C [6]

Density (Predicted) 1.98 + 0.1 g/cm3 [6]

White to light yellow or cream
Appearance ) [11121[7]
crystalline powder

Purity > 97.5% - 98% (by GC) [1][3][5]

- Slightly soluble in Chloroform
Solubility [6]
and Methanol

Experimental Methodologies

While specific experimental records for the listed data are proprietary to the manufacturers, the
following outlines standard protocols for determining the key physical properties of solid
organic compounds like 2-Fluoro-6-iodobenzonitrile.

Melting Point Determination (Capillary Method)

o Sample Preparation: A small amount of the dry crystalline powder is packed into a thin-
walled capillary tube, sealed at one end, to a height of 2-3 mm.

 Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a calibrated thermometer or digital temperature sensor.

e Heating: The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample becomes a clear liquid. For 2-
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Fluoro-6-iodobenzonitrile, a typical range is between 49 °C and 55 °C.[1][4][5][6]

Purity Analysis (Gas Chromatography - GC)

e Sample Preparation: A solution of 2-Fluoro-6-iodobenzonitrile is prepared in a suitable
volatile solvent.

« Injection: A small volume of the solution is injected into the gas chromatograph. The high
temperature of the injection port vaporizes the sample.

» Separation: An inert carrier gas (e.g., helium or nitrogen) transports the vaporized sample
through a chromatographic column. The components of the sample separate based on their
boiling points and interactions with the column's stationary phase.

o Detection: As each component exits the column, it is detected by a detector (e.g., Flame
lonization Detector - FID). The detector generates a signal proportional to the amount of the
component.

o Data Analysis: The output is a chromatogram showing peaks corresponding to different
components. The area under the peak for 2-Fluoro-6-iodobenzonitrile relative to the total
area of all peaks is used to calculate its purity, which is typically specified as =298%.[1][3]

Logical Workflow for Compound Characterization

The following diagram illustrates a standard workflow for the physical and chemical
characterization of a synthesized or procured chemical intermediate like 2-Fluoro-6-
iodobenzonitrile.
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Figure 1: Workflow for Chemical Intermediate Characterization
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Caption: Workflow for Chemical Intermediate Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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